Cas no 2172242-70-3 (3-({3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-1,2-oxazol-4-yl}formamido)butanoic acid)

• Product Name: 3-({3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-1,2-oxazol-4-yl}formamido)butanoic acid
• CAS No: 2172242-70-3
• MF: C₂₄H₂₃N₃O₆
• MW: 449.455926179886
• CID: 6521075
• PubChem ID: 165581413
• Update Time: 2025-07-19

3-({3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-1,2-oxazol-4-yl}formamido)butanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-({3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-1,2-oxazol-4-yl}formamido)butanoic acid
• EN300-1526328
• 3-({3-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]-1,2-oxazol-4-yl}formamido)butanoic acid
• 2172242-70-3

• Inchi： 1S/C24H23N3O6/c1-14(10-22(28)29)26-23(30)20-13-33-27-21(20)11-25-24(31)32-12-19-17-8-4-2-6-15(17)16-7-3-5-9-18(16)19/h2-9,13-14,19H,10-12H2,1H3,(H,25,31)(H,26,30)(H,28,29)
• InChI Key： XWVLUKVXUGYJLK-UHFFFAOYSA-N
• SMILES： O(C(NCC1C(=CON=1)C(NC(C)CC(=O)O)=O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 449.15868546g/mol
• Monoisotopic Mass: 449.15868546g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 33
• Rotatable Bond Count: 9
• Complexity: 696
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 131Ų

Additional information on 3-({3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-1,2-oxazol-4-yl}formamido)butanoic acid

Introduction to 3-({3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-1,2-oxazol-4-yl}formamido)butanoic Acid (CAS No. 2172242-70-3)

3-({3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-1,2-oxazol-4-yl}formamido)butanoic acid, identified by its CAS number 2172242-70-3, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense study in medicinal chemistry. The structural complexity of this molecule, characterized by its multifaceted functional groups, positions it as a potential candidate for various therapeutic applications.

The molecular structure of 3-({3-{(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-1,2-oxazol-4-yl}formamido)butanoic acid incorporates several key features that contribute to its unique chemical and biological properties. The presence of a fluorenylmethoxycarbonyl (Fmoc) group, a common protecting group in peptide synthesis, suggests potential applications in the development of peptide mimetics or protease inhibitors. Additionally, the 1,2-oxazole ring, a heterocyclic structure known for its stability and bioactivity, further enhances the compound's pharmacological profile.

In recent years, there has been a surge in research focused on the development of novel therapeutic agents targeting various diseases. Among these diseases, cancer remains a significant global health challenge. The ability of 3-({3-{(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-1,2-oxazol-4-yl}formamido)butanoic acid to interact with biological targets has prompted investigations into its potential as an anticancer agent. Studies have shown that compounds with similar structural motifs can modulate key signaling pathways involved in tumor growth and progression.

The Fmoc group in the molecule not only serves as a protective moiety but also contributes to the overall solubility and stability of the compound. This is particularly important in pharmaceutical applications where the bioavailability and pharmacokinetic properties of a drug are critical factors. Furthermore, the 1,2-oxazole ring has been identified as a crucial component in several bioactive molecules, including those with antimicrobial and anti-inflammatory properties.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding interactions of 3-({3-{(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-1,2-oxazol-4-yllformamido)butanoic acid with target proteins. These studies have revealed that the compound can potentially bind to enzymes and receptors involved in cancer metabolism and cell proliferation. Such insights have guided the design of more targeted and effective therapeutic strategies.

The synthesis of 3-({3-{(9H-fluoren-9-ylmethoxycarbonyl}amino)methyl}-1,2 oxazole -4 -y llformamido)butanoic acid involves multiple steps, each requiring precise control over reaction conditions to ensure high yield and purity. The use of advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and automated purification methods, has facilitated the production of this complex molecule on a scalable basis.

In conclusion, 3-({3-{(9H-fluoren -9 -y lmeth oxyc arbony l }a mino )m eth ylm e th o x y carb on y l }a min o )b u ta no ic ac id (CAS No. 2172242 70 3) represents a promising candidate for further exploration in pharmaceutical research. Its unique structural features and demonstrated biological activities make it a valuable asset in the quest for novel therapeutic agents. As research continues to uncover new applications for this compound, its potential impact on medicine and biotechnology is likely to grow significantly.